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Compound of Interest

Compound Name: 2,4-Dimethylbenzophenone

Cat. No.: B072148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dimethylbenzophenone, with a CAS registry number of 1140-14-3, is an aromatic ketone

that has garnered interest in various chemical applications. Structurally, it is a derivative of

benzophenone, featuring two methyl groups on one of its phenyl rings. This substitution pattern

influences its physical and chemical properties, making it a subject of study in fields ranging

from polymer chemistry to materials science. While its primary applications are currently

outside the pharmaceutical domain, the benzophenone scaffold itself is a recurring motif in a

number of biologically active molecules.[1] This guide provides a comprehensive overview of

the core technical aspects of 2,4-Dimethylbenzophenone, including its physicochemical

properties, detailed experimental protocols for its synthesis and analysis, and an exploration of

its known mechanisms of action.

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 2,4-
Dimethylbenzophenone is fundamental for its application in research and development. The

following tables summarize key quantitative data for this compound.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 1140-14-3 [2]

Molecular Formula C₁₅H₁₄O [2]

Molecular Weight 210.27 g/mol [2]

Appearance
Colorless to light yellow clear

liquid

Melting Point
Not applicable (liquid at room

temperature)

Boiling Point 189 °C [3]

Density 1.07 g/cm³ [3]

Table 2: Spectroscopic Data

Spectrum Type Key Data/Peaks Reference(s)

¹H NMR Available [4]

¹³C NMR Available [2]

Infrared (IR) Available [2][5]

Mass Spectrometry (MS)
m/z 210 (M+), 195, 132, 105,

77
[2][6]

Experimental Protocols
Synthesis: Friedel-Crafts Acylation
The most common method for the synthesis of benzophenones, including 2,4-
Dimethylbenzophenone, is the Friedel-Crafts acylation. This electrophilic aromatic

substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride

in the presence of a Lewis acid catalyst.[7]

Reaction Scheme:
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Step 1: Formation of Acylium Ion

Step 2: Electrophilic Attack

Step 3: Deprotonation and Product Formation

Benzoyl Chloride

Acylium Ion
(Electrophile)

+ AlCl₃

AlCl₃

[AlCl₄]⁻ m-Xylene

Sigma Complex
(Resonance Stabilized)

+ Acylium Ion

2,4-Dimethylbenzophenone

+ [AlCl₄]⁻

HCl AlCl₃ (regenerated)
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Step 1: UV Absorption & Excitation

Step 2: Intersystem Crossing

Step 3: Hydrogen Abstraction

Step 4: Polymerization Initiation

2,4-Dimethylbenzophenone
(Ground State)

Excited Singlet State

UV Light (hν)

Excited Triplet State

ISC

Co-initiator (R-H) Ketyl Radical

+ R-H

Co-initiator Radical (R•)

MonomerPolymer Chain

+ Monomer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072148?utm_src=pdf-custom-synthesis
https://www.scbt.com/ko/p/2-4-dimethylbenzophenone-1140-14-3
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7297230.htm
https://www.chemicalbook.com/SpectrumEN_1140-14-3_1HNMR.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1140143&Units=SI&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1140143&Mask=200
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Friedel_Crafts_Acylation_Mechanism_for_Benzophenone_Synthesis.pdf
https://www.benchchem.com/product/b072148#2-4-dimethylbenzophenone-cas-number-1140-14-3-properties
https://www.benchchem.com/product/b072148#2-4-dimethylbenzophenone-cas-number-1140-14-3-properties
https://www.benchchem.com/product/b072148#2-4-dimethylbenzophenone-cas-number-1140-14-3-properties
https://www.benchchem.com/product/b072148#2-4-dimethylbenzophenone-cas-number-1140-14-3-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072148?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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